Cas no 876717-08-7 (2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid)

• Product Name: 2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid
• CAS No: 876717-08-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD07801136
• CID: 709990
• PubChem ID: 6484200
• Update Time: 2025-10-29

2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, 2-(1-methylethyl)-
• 1-(2-PHENYL-1H-IMIDAZOL-4-YL)-ETHANONE
• 2-(2-propan-2-ylimidazol-1-yl)acetic acid
• 2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid
• 2-(2-Isopropyl-1H-imidazol-1-yl)acetic acid
• (2-Isopropyl-imidazol-1-yl)-acetic acid
• 876717-08-7
• BKB71708
• EN300-309056
• CS-0245679
• DTXSID70424416
• SCHEMBL2627812
• AKOS000248995

• MDL： MFCD07801136
• Inchi： 1S/C8H12N2O2/c1-6(2)8-9-3-4-10(8)5-7(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： GDYODZVJBGCMLU-UHFFFAOYSA-N
• SMILES： OC(CN1C=CN=C1C(C)C)=O

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 45.75000
• LogP: 2.27930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives